2-(3-hydroxy-4-(4-(4-methoxyphenyl)-1H-pyrazol-3-yl)phenoxy)acetohydrazide

• IUPAC Name: 2-[3-hydroxy-4-[4-(4-methoxyphenyl)-1H-pyrazol-5-yl]phenoxy]acetohydrazide
• InChI: InChI=1S/C18H18N4O4/c1-25-12-4-2-11(3-5-12)15-9-20-22-18(15)14-7-6-13(8-16(14)23)26-10-17(24)21-19/h2-9,23H,10,19H2,1H3,(H,20,22)(H,21,24)
• InChI Key: FMXIAFKGONZVJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(NN=C2)C3=C(C=C(C=C3)OCC(=O)NN)O
• Molecular Formula: C18H18N4O4
• DSSTOX Substance ID: DTXSID301328109
• Molecular Weight: 354.4 g/mol
• Solubility: 20.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 879766-20-8

Description

2-(3-hydroxy-4-(4-(4-methoxyphenyl)-1H-pyrazol-3-yl)phenoxy)acetohydrazide, also known as HPPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Antiviral Activity

Research on substituted phenoxy acetic acid derived pyrazolines, similar in structure to the specified compound, has explored their synthesis and evaluation for in vitro antiviral activity. These studies found no specific antiviral activity for the compounds at concentrations significantly lower than their minimum cytotoxic concentrations (Shahar Yar et al., 2009).

Antimycobacterial and Antitubercular Activity

Compounds structurally related have been synthesized and assessed for their antimycobacterial activities against isoniazid-resistant Mycobacterium tuberculosis. Some derivatives showed promising antimycobacterial activity, indicating potential applications in treating tuberculosis (Ali et al., 2007). Another study elaborated on the synthesis of novel pyrazoline derivatives and their antitubercular activity, with certain compounds exhibiting significant effectiveness against Mycobacterium tuberculosis, suggesting their potential as antitubercular agents (Ali et al., 2007).

Corrosion Inhibition

The potential role of pyrazoline derivatives, including those with a methoxyphenyl group, has been explored in corrosion inhibition of mild steel in hydrochloric acid solution. These studies demonstrate the compounds' ability to enhance corrosion resistance through physical and chemical adsorption on the metal surface, highlighting their utility in industrial applications to mitigate corrosion (Lgaz et al., 2020).

Anticancer Activity

Research into the design and synthesis of new 1,3,4-oxadiazole-benzothiazole and hydrazone derivatives starting from 3-methoxyphenol has yielded compounds with cytotoxic and antimicrobial activities. Some derivatives demonstrated significant inhibitory activity against tumor cell lines, such as A549 lung and MCF7 breast cancer cell lines, indicating their potential as chemotherapeutic agents (Kaya et al., 2017).